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Compound of Interest

Compound Name: Ethyl 2,4-dioxohexanoate

Cat. No.: B078159

An In-depth Technical Guide to Ethyl 2,4-dioxohexanoate (CAS: 13246-52-1)

This document provides a comprehensive technical overview of Ethyl 2,4-dioxohexanoate, a
versatile diketoester. It is intended for researchers, scientists, and professionals in drug
development and chemical synthesis. This guide covers the compound's physicochemical
properties, spectral data, synthesis protocols, and key applications as a chemical intermediate
in the synthesis of bioactive molecules.

Chemical and Physical Properties

Ethyl 2,4-dioxohexanoate, also known as Ethyl propionylpyruvate, is a colorless to light
yellow liquid.[1] It is a dicarbonyl compound featuring both (3- and d-keto groups relative to the
ester functionality. Its key physical and chemical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula CsH1204 [21[3114]
Molecular Weight 172.18 g/mol [2][3]
Density 1.1+0.1 g/cm3 [2]
Boiling Point 233.8 £ 13.0 °C at 760 mmHg [2]
128-129 °C at 11 Torr [1]

100-105 °C at 6 Torr [31[5][6]

Flash Point 95.4+19.9°C [2]
Refractive Index 1.4770 to 1.4820 at 20.00 °C [5][6]
LogP 0.34 (2]
Vapor Pressure 0.1 + 0.5 mmHg at 25°C [2]
Hydrogen Bond Acceptors 4 [7]
Rotatable Bonds 5 [7]

Spectral and Analytical Data

Spectroscopic data is crucial for the identification and characterization of Ethyl 2,4-
dioxohexanoate. While comprehensive NMR data is not readily available in the cited literature,
key mass spectrometry and IR details have been reported.
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Data Type

Details

Source(s)

Mass Spectrum (CI)

m/z: 173 (M+H)*

[1]

High-Resolution MS (ESI)

For a derivative, ethyl 5-

ethylisoxazole-3-carboxylate:

CsH11:NOs3+H calculated:
170.0817, found: 170.0824
(M+H)*

[1]

FTIR data is available,

IR Spectrum recorded on a Bruker IFS 85 [6]
instrument.
) ) Synthesis fractions can
Purity (VPC Analysis) [8]

achieve 97-99% purity.

Synthesis and Methodology

The most common and well-documented method for preparing Ethyl 2,4-dioxohexanoate is
the Claisen condensation.[8] This reaction involves the condensation of an ester and a ketone

in the presence of a strong base.
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Caption: Synthesis workflow for Ethyl 2,4-dioxohexanoate via Claisen condensation.

Experimental Protocol: Claisen Condensation

The following protocol is adapted from methodologies described in the literature.[1][8]
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o Preparation: A three-necked flask is equipped with an agitator, condenser, addition funnel,
and a gas inlet/outlet. The system is flushed with nitrogen to maintain an inert atmosphere.[8]

e Base Preparation: Anhydrous sodium ethoxide (1.0 eq) is added to anhydrous ethanol (e.qg.,
65 mL per 10g of NaOEt) and heated to approximately 70°C to ensure complete dissolution.

[1]8]

o Reaction: A mixture of diethyl oxalate (1.0 eq) and 2-butanone (1.0 eq) is added dropwise to
the stirred sodium ethoxide solution.[8][9] The reaction is typically stirred overnight.

o Work-up: After the reaction, the mixture is heated (e.g., 80°C for 30 min) before being
cooled.[9] The solvent is removed under reduced pressure. The residue is dissolved in water
and acidified to pH 2 with sulfuric or hydrochloric acid.[1][9]

« Purification: The acidified agueous phase is extracted with a suitable organic solvent (e.g.,
dichloromethane, ethyl acetate, or ether).[1][9] The combined organic phases are dried over
anhydrous sodium sulfate or magnesium sulfate. The solvent is removed, and the resulting
crude product is purified by vacuum distillation to yield Ethyl 2,4-dioxohexanoate as an oil.

[1]8]

Applications in Research and Development

While initially developed for its olfactory properties, Ethyl 2,4-dioxohexanoate is a valuable
building block for synthesizing more complex molecules, particularly heterocyclic compounds
relevant to drug discovery.

Role as a Chemical Intermediate

The dicarbonyl nature of Ethyl 2,4-dioxohexanoate makes it an excellent precursor for
cyclization reactions. It reacts with various nucleophiles to form a range of heterocyclic
systems. This reactivity is of high interest to medicinal chemists and drug development
professionals. For example, related diketoesters are used to synthesize pyrazolopyridines,
which have been investigated for trypanocidal activity, and other derivatives have been
explored as potential Src kinase inhibitors.[9][10]
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Caption: Logical relationships in the application of Ethyl 2,4-dioxohexanoate.

Use in Flavors and Fragrances

Ethyl 2,4-dioxohexanoate is recognized for its pleasant odor, characterized as burnt caramel,
butterscotch, and opopanax-like.[8] It has been used as a flavoring agent in food products such
as ice cream, candy, and syrups, and as a fragrance ingredient in perfumes, soaps, and
cosmetics.[8] The Flavor and Extract Manufacturers Association (FEMA) lists it as a GRAS
(Generally Recognized as Safe) substance with FEMA number 3278.[1][6] The Joint FAO/WHO
Expert Committee on Food Additives (JECFA) concluded it poses no safety concern at current
intake levels when used as a flavoring agent.[6][11]

Safety and Handling

While considered safe for its intended use in food, appropriate laboratory precautions should
be taken when handling Ethyl 2,4-dioxohexanoate in its concentrated form.
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Safety Data Type Value Source(s)
GHS Hazard Statements H302 (Harmful if swallowed) [1]
H315 (Causes skin irritation) [1]

H319 (Causes serious eye

[1]

irritation)

H335 (May cause respiratory 1]

irritation)

GHS Signal Word Warning [1]
Acute Oral Toxicity (LD50) 6450 mg/kg (gavage-rat) [5]
Storage Temperature 2-8°C [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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